6-butyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-butyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C8H12N2OS/c1-2-3-4-6-5-7(11)10-8(12)9-6/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key: IDHIMFNQCHMJTF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)NC(=S)N1
• Molecular Formula: C8H12N2OS
• DSSTOX Substance ID: DTXSID30873582
• Molecular Weight: 184.26 g/mol
• CAS RN: 53939-84-7

Description

6-Butyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as 6-BTX, is an organic compound with a molecular formula of C7H10N2OS. It is a member of the thioxopyrimidine family and is a derivative of pyrimidine. 6-BTX is a valuable compound due to its wide range of applications in scientific research, such as in the synthesis of pharmaceuticals, in the study of biochemical pathways, and in the production of enzymes. In

Scientific Research Applications

Antiproliferative Effects

One significant area of application is in the synthesis of novel compounds with antiproliferative effects on cancer cell lines. For instance, Nishimura et al. (2022) developed an efficient synthetic method for novel 4,4-disubstituted 3,4-dihydropyrimidin-2(1H)-ones and -thiones, which showed high inhibitory activity against a human promyelocytic leukemia cell line, HL-60, indicating their potential in cancer treatment research (Nishimura et al., 2022).

Cytotoxic Activity

Kökbudak et al. (2020) synthesized 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives from 1-amino-2-thioxo-1,2-dihydropyrimidin derivatives and evaluated their cytotoxic activities against human liver cancer (HepG2) and breast cancer (MDA-MB-231) cell lines, highlighting their potential as chemotherapeutic agents (Kökbudak et al., 2020).

Spectroscopic and Thermal Studies

The compound's derivatives have also been analyzed for their physical properties. Vyas et al. (2013) conducted spectroscopic, thermal, and dielectric studies on n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate crystals, providing valuable information for the development of pharmaceutical applications (Vyas et al., 2013).

Heterocyclic Synthesis

El‐mahdy and Farouk (2020) utilized 6-amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one as a building block for synthesizing various thioxopyrimidine derivatives, expanding the molecular diversity for potential medicinal chemistry applications (El‐mahdy & Farouk, 2020).

Antimicrobial Evaluation

Research into the antimicrobial properties of 6-butyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one derivatives has shown promising results. Gomha et al. (2018) synthesized novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones demonstrating mild antimicrobial activities, indicating their potential in developing new antimicrobial agents (Gomha et al., 2018).